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Compound of Interest

Compound Name:
4-Methoxy-3-

(trifluoromethyl)benzaldehyde

Cat. No.: B1305597 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and

synthetic considerations for 4-Methoxy-3-(trifluoromethyl)benzaldehyde, a fluorinated

aromatic aldehyde of interest in synthetic and medicinal chemistry. Due to the limited

availability of public research on its specific biological activity, this document focuses on its

chemical characteristics and provides a generalized experimental context.

Physicochemical and Safety Data
The fundamental properties of 4-Methoxy-3-(trifluoromethyl)benzaldehyde are summarized

below. This data is essential for its proper handling, storage, and use in experimental settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1305597?utm_src=pdf-interest
https://www.benchchem.com/product/b1305597?utm_src=pdf-body
https://www.benchchem.com/product/b1305597?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Weight 204.15 g/mol

Molecular Formula C₉H₇F₃O₂

Physical Form Solid

CAS Number 50823-87-5

Signal Word Warning

Hazard Statements

H302 (Harmful if swallowed), H317 (May cause

an allergic skin reaction), H412 (Harmful to

aquatic life with long lasting effects)

Storage Class 11 (Combustible Solids)

Synthetic Protocols
While specific, detailed experimental protocols for the synthesis of 4-Methoxy-3-
(trifluoromethyl)benzaldehyde are not extensively published, a general synthetic workflow

can be inferred from the synthesis of analogous trifluoromethylated and methoxylated

benzaldehydes. A common approach involves the formylation of a corresponding substituted

benzene ring.

A representative, generalized synthetic protocol is outlined below. Note: This is a conceptual

workflow and would require optimization and adaptation for specific laboratory conditions.

General Procedure for the Synthesis of a Substituted Benzaldehyde:

Starting Material Preparation: A suitably substituted methoxy-trifluoromethyl-benzene

derivative is prepared or obtained.

Reaction Setup: The starting material is dissolved in an appropriate solvent (e.g., toluene) in

a dried reaction vessel under an inert atmosphere (e.g., argon).

Addition of Reagents: Formylating agents and any necessary catalysts are added to the

reaction mixture. The specific reagents would be chosen based on the desired formylation

method (e.g., Vilsmeier-Haack, Gattermann, or oxidation of a benzyl group).
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Reaction Conditions: The mixture is stirred at a controlled temperature (which could range

from room temperature to elevated temperatures) for a specified duration to allow the

reaction to proceed to completion.

Work-up and Purification: Upon completion, the reaction is quenched, and the product is

isolated through extraction. The crude product is then purified using techniques such as

column chromatography to yield the final 4-Methoxy-3-(trifluoromethyl)benzaldehyde.

Logical Workflow for Synthesis
The following diagram illustrates a generalized logical workflow for the synthesis and

purification of a substituted benzaldehyde, as described in the protocol above.
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Generalized Synthetic Workflow

Biological Activity and Signaling Pathways
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Currently, there is a lack of publicly available research detailing the specific biological activities,

mechanisms of action, or associated signaling pathways for 4-Methoxy-3-
(trifluoromethyl)benzaldehyde. The presence of the trifluoromethyl group, a common moiety

in pharmaceuticals, suggests its potential as a building block in drug discovery. This group can

enhance metabolic stability, binding affinity, and bioavailability of a parent molecule.

Researchers investigating this compound are encouraged to perform initial screenings to

determine its biological targets and potential therapeutic applications.

Conclusion
4-Methoxy-3-(trifluoromethyl)benzaldehyde is a chemical intermediate with potential

applications in organic synthesis and medicinal chemistry. This guide provides the foundational

chemical data and a conceptual synthetic framework. Further research is needed to elucidate

any biological effects and to explore its potential as a precursor for novel therapeutic agents.

To cite this document: BenchChem. [Technical Guide: 4-Methoxy-3-
(trifluoromethyl)benzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1305597#4-methoxy-3-trifluoromethyl-benzaldehyde-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1305597?utm_src=pdf-body
https://www.benchchem.com/product/b1305597?utm_src=pdf-body
https://www.benchchem.com/product/b1305597?utm_src=pdf-body
https://www.benchchem.com/product/b1305597#4-methoxy-3-trifluoromethyl-benzaldehyde-molecular-weight
https://www.benchchem.com/product/b1305597#4-methoxy-3-trifluoromethyl-benzaldehyde-molecular-weight
https://www.benchchem.com/product/b1305597#4-methoxy-3-trifluoromethyl-benzaldehyde-molecular-weight
https://www.benchchem.com/product/b1305597#4-methoxy-3-trifluoromethyl-benzaldehyde-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1305597?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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